10-Imino-7-nitrophenanthren-9(10H)-one
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Description
10-Imino-7-nitrophenanthren-9(10H)-one is a polycyclic aromatic compound featuring a phenanthrenone core substituted with a nitro group at position 7 and an imino group at position 10. This structure confers unique electronic and steric properties, making it a candidate for studies in medicinal chemistry and materials science.
Properties
CAS No. |
90688-66-7 |
|---|---|
Molecular Formula |
C14H8N2O3 |
Molecular Weight |
252.22 g/mol |
IUPAC Name |
10-imino-7-nitrophenanthren-9-one |
InChI |
InChI=1S/C14H8N2O3/c15-13-11-4-2-1-3-9(11)10-6-5-8(16(18)19)7-12(10)14(13)17/h1-7,15H |
InChI Key |
BMQOELBKQKCQRU-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(C=C(C=C3)[N+](=O)[O-])C(=O)C2=N |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Phenanthrenone vs. Acridinone/Phenothiazine: The phenanthrenone core (as in the target compound) shares a conjugated aromatic system with acridinones but differs in ring arrangement. Phenothiazines, with a sulfur atom, exhibit distinct electronic properties (e.g., redox activity) compared to oxygen-containing phenanthrenones .
- Substituent Effects: The nitro group in the target compound and 10-[(4-Nitrophenyl)ethynyl]-10H-phenothiazine may enhance electron-deficient character, influencing reactivity in cross-coupling reactions.
Key Observations :
- DNA Interaction: Compounds with unsubstituted nitrogen in isothiazolone or acridinone moieties (e.g., IVc ) show DNA gyrase inhibition, suggesting that the imino group in the target compound may similarly interact with nucleic acids.
- Fluorescence : 2-Chloroacridin-9(10H)-one’s fluorescence implies that the target compound’s conjugated system could exhibit comparable optical properties, useful in bioimaging.
Key Observations :
- Crystallinity: The phenothiazine derivative and thiazole-substituted phenanthrenone exhibit well-defined crystal structures, suggesting that the target compound’s nitro and imino groups may also support crystallinity for X-ray analysis.
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